4-ethynyl-1,2,5-trimethyl-4-piperidinyl benzoate hydrochloride

• IUPAC Name: (4-ethynyl-1,2,5-trimethylpiperidin-4-yl) benzoate;hydrochloride
• InChI: InChI=1S/C17H21NO2.ClH/c1-5-17(11-14(3)18(4)12-13(17)2)20-16(19)15-9-7-6-8-10-15;/h1,6-10,13-14H,11-12H2,2-4H3;1H
• InChI Key: QKUQDHXZFVJVGF-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(C(CN1C)C)(C#C)OC(=O)C2=CC=CC=C2.Cl
• Molecular Formula: C17H22ClNO2
• Molecular Weight: 307.8 g/mol
• Solubility: >46.2 [ug/mL] (The mean of the results at pH 7.4)

Description

4-ethynyl-1,2,5-trimethyl-4-piperidinyl benzoate hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It belongs to the class of piperidine compounds and has been shown to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-ethynyl-1,2,5-trimethyl-4-piperidinyl benzoate hydrochloride is not fully understood. However, it is believed to act on the GABAergic system, which is involved in the regulation of neuronal activity. It has been shown to enhance the activity of GABA receptors, leading to an increase in inhibitory neurotransmission.
Biochemical and Physiological Effects:
4-ethynyl-1,2,5-trimethyl-4-piperidinyl benzoate hydrochloride has been shown to exhibit a range of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Additionally, it has been shown to reduce pain by modulating the activity of nociceptive neurons. It has also been shown to exhibit anticonvulsant effects by enhancing GABAergic neurotransmission.

Advantages and Limitations for Lab Experiments

One advantage of using 4-ethynyl-1,2,5-trimethyl-4-piperidinyl benzoate hydrochloride in lab experiments is its high potency and selectivity. It has been shown to exhibit a range of effects at relatively low concentrations, making it an attractive compound for use in in vitro and in vivo studies. However, one limitation of using this compound is its potential toxicity. It has been shown to exhibit cytotoxic effects at high concentrations, which may limit its use in certain experimental settings.

Future Directions

There are several potential future directions for research on 4-ethynyl-1,2,5-trimethyl-4-piperidinyl benzoate hydrochloride. One area of interest is its potential use in the treatment of neurodegenerative disorders. It has been shown to exhibit neuroprotective effects and may have potential as a therapeutic agent for diseases such as Alzheimer's and Parkinson's. Additionally, further research is needed to fully understand the mechanism of action of this compound and to optimize its use in experimental settings.

Synthesis Methods

The synthesis of 4-ethynyl-1,2,5-trimethyl-4-piperidinyl benzoate hydrochloride involves the reaction of 4-piperidone with ethyl propiolate in the presence of sodium hydride. The resulting compound is then reacted with benzoic acid to form the final product. The synthesis method is relatively straightforward and has been optimized for high yield and purity.

Scientific Research Applications

4-ethynyl-1,2,5-trimethyl-4-piperidinyl benzoate hydrochloride has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant effects. Additionally, it has been investigated for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.